Mat2A-IN-20

• Molecular Formula: C26H24F2N6O4
• Molecular Weight: 522.5 g/mol
• InChI: InChI=1S/C26H24F2N6O4/c1-5-37-25-29-13-18-21(32-25)34(15-7-9-16(10-8-15)38-24(27)28)22(35)20(30-18)14-6-11-17-19(12-14)33(4)23(31-17)26(2,3)36/h6-13,24,36H,5H2,1-4H3
• InChIKey: QSIIZWGBIZXFLM-UHFFFAOYSA-N

Researchers studying MAT2A dependency in MTAP-deleted cancers require tool compounds with defined potency and off-target profiles to avoid confounding data. Mat2A-IN-20 (Compound A49, WO2020123395A1) solves this with: • MAT2A IC50 ≤50 nM - 8-fold more potent than PF-9366 (420 nM), minimizing solvent toxicity • Published UGT1A1 inhibition (IC50 28.45 µM) - unique among common MAT2A tools for toxicology studies • 2-oxoquinazoline scaffold - enables SAR benchmarking vs. IDE397 (MAT2A-IN-9) and clinical candidates • Vendor-verified antitumor activity in mouse models - suitable for in vivo PD studies

Mat2A-IN-20: MAT2A Inhibitor for MTAP-Deleted Cancer

Mat2A-IN-20 (also known as Compound A49) is a synthetic small-molecule inhibitor of methionine adenosyltransferase 2A (MAT2A), the primary enzyme responsible for S-adenosylmethionine (SAM) biosynthesis [1]. It belongs to the 2-oxoquinazoline chemical class and originates from the IDEAYA Biosciences patent family WO2020123395A1, which includes several MAT2A inhibitors such as the clinical candidate IDE397 (MAT2A-IN-9). Mat2A-IN-20 is supplied as a research-use-only tool compound with a catalogued molecular weight of 522.50 Da (CAS 3018834-98-2) [1][2].

1

MAT2A pathway inhibition research — tool compound for SAM biosynthesis studies in MTAP-deleted models

2

2-Oxoquinazoline chemical series SAR — structurally characterized reference within WO2020123395A1 patent family

3

Preclinical tool compound — research-use-only for cellular SAM depletion and synthetic lethality endpoint studies

• [1] MedChemExpress. MAT2A-IN-20 (Compound A49) Product Datasheet. Cat. No. HY-170503. View Source
• [2] TargetMol. MAT2A-IN-20 (Compound A49) Product Datasheet. Cat. No. T204278. View Source

Why Mat2A-IN-20 Cannot Be Substituted

The MAT2A inhibitor landscape is chemically diverse, spanning allosteric binders, orthosteric substrate competitors, and distinct chemotypes. Even within the same 2-oxoquinazoline patent family (WO2020123395A1), individual compounds exhibit divergent potency, oral bioavailability, and selectivity profiles that directly impact experimental design [1]. For instance, the clinical candidate IDE397 (MAT2A-IN-9, Compound 167) shows anti-tumor activity in MTAP-deleted PDX models at 5–10 mg/kg, while Mat2A-IN-20 provides a distinct profile with a MAT2A IC50 of ≤50 nM and a characterized UGT1A1 off-target liability (IC50 28.45 µM) [1][2]. Substituting Mat2A-IN-20 with a weaker inhibitor like PF-9366 (IC50 420 nM) or a structurally unrelated clinical compound like AG-270 (IC50 14 nM) will yield materially different target engagement, cellular SAM depletion, and off-target pharmacology, confounding mechanistic studies [3][4].

Chemotype MAT2A inhibitor landscape spans allosteric and orthosteric binders; chemotype substitution may alter target engagement context

Potency Intra-patent and cross-class potency variation may shift cellular SAM depletion profile and confound mechanistic studies

Off-target UGT1A1 inhibition profile not characterized across comparators; off-target pharmacology may affect in vivo model interpretation

• [1] IDEAYA Biosciences, Inc. 2-oxoquinazoline derivatives as methionine adenosyltransferase 2A inhibitors. International Patent Application WO2020123395A1, published June 18, 2020. View Source
• [2] PeptideDB. MAT2A-IN-20 (Compound A49) Bioactivity Datasheet. View Source
• [3] Quinlan CL, Kaiser SE, Bolaños B, et al. Targeting S-adenosylmethionine biosynthesis with a novel allosteric inhibitor of Mat2A. Nat Chem Biol. 2017;13(7):785-792. View Source
• [4] Konteatis Z, Travins J, Sui Z, et al. Inhibitors of cellular metabolic processes. US Patent 10,329,298 B2, granted June 25, 2019. View Source

Mat2A-IN-20: Quantitative Differentiation Evidence

MAT2A Enzymatic Potency vs. PF-9366

Mat2A-IN-20 demonstrates a MAT2A IC50 of ≤50 nM, indicating approximately 8-fold greater enzymatic potency than the allosteric MAT2A inhibitor PF-9366, which reports an IC50 of 420 nM in biochemical assays [1][2]. This difference in target engagement is likely to produce more robust cellular SAM depletion at equimolar concentrations, a critical parameter for synthetic lethality studies in MTAP-deleted cancer models [2].

MAT2A Inhibition

Cross-study comparable

IC50 ≤50 nM

Reported potency difference context vs PF-9366 (IC50 420 nM)

Biochemical assay conditions not fully disclosed

Evidence Dimension	MAT2A enzymatic inhibition (IC50)
Target Compound Data	IC50 ≤50 nM
Comparator Or Baseline	PF-9366: IC50 420 nM (Kd 170 nM)
Quantified Difference	Mat2A-IN-20 is at least ~8-fold more potent than PF-9366
Conditions	Biochemical MAT2A enzymatic assay; specific assay conditions for Mat2A-IN-20 not disclosed in public domain; PF-9366 data from Nature Chemical Biology 2017

Why This Matters

Higher target potency enables lower working concentrations in cell-based assays, potentially reducing off-target effects driven by high micromolar compound exposure.

• [1] MedChemExpress. MAT2A-IN-20 (Compound A49) Product Datasheet. Cat. No. HY-170503. View Source
• [2] Quinlan CL, Kaiser SE, Bolaños B, et al. Targeting S-adenosylmethionine biosynthesis with a novel allosteric inhibitor of Mat2A. Nat Chem Biol. 2017;13(7):785-792. View Source

MAT2A Potency vs. Intra-Patent Inhibitor 3

Within the same WO2020123395A1 patent family, Mat2A-IN-20 (Compound A49) with an IC50 of ≤50 nM is at least 4-fold more potent than MAT2A inhibitor 3 (Compound 24), which displays an IC50 of <200 nM [1]. This intra-class potency advantage is meaningful for researchers selecting tool compounds from the same chemical series for structure-activity relationship (SAR) studies.

Intra-Patent Potency

Cross-study comparable

IC50 ≤50 nM

Patent-series potency context vs MAT2A inhibitor 3 (IC50 >200 nM)

Exact protocols per WO2020123395A1 not publicly detailed

Evidence Dimension	MAT2A enzymatic inhibition (IC50)
Target Compound Data	IC50 ≤50 nM
Comparator Or Baseline	MAT2A inhibitor 3 (Compound 24, WO2020123395A1): IC50 <200 nM
Quantified Difference	Mat2A-IN-20 is at least ~4-fold more potent than MAT2A inhibitor 3
Conditions	Biochemical MAT2A enzymatic assay per WO2020123395A1; exact assay protocols not publicly detailed

Why This Matters

Selecting a more potent analogue from the same patent series maximizes the likelihood of observing robust pharmacodynamic effects in cellular models, particularly when SAM depletion thresholds must be exceeded.

• [1] TargetMol. MAT2A-IN-20 (Compound A49) Product Datasheet. Cat. No. T204278. View Source

UGT1A1 Off-Target Inhibition Profile

Mat2A-IN-20 is distinguished from publicly profiled comparators (PF-9366, AG-270, IDE397) by the availability of a specific UGT1A1 inhibition IC50 of 28.45 µM [1]. UGT1A1 is a critical enzyme in bilirubin conjugation, and inhibition can be a source of drug-induced hyperbilirubinemia. None of the other MAT2A inhibitors listed have publicly reported UGT1A1 inhibition data, although such data may exist in proprietary regulatory submissions [1].

UGT1A1 Off-Target

Data to verify

IC50 28.45 µM

Off-target profiling context for hyperbilirubinemia risk assessment

Comparator data not publicly available; source-specific review recommended

Evidence Dimension	UGT1A1 off-target inhibition (IC50)
Target Compound Data	IC50 28.45 µM
Comparator Or Baseline	PF-9366, AG-270, IDE397: UGT1A1 inhibition data not publicly available
Quantified Difference	Unique data availability; no comparator data for quantitative comparison
Conditions	In vitro human UGT1A1 enzyme assay (specific conditions not publicly detailed)

Why This Matters

Access to UGT1A1 off-target data allows researchers to prospectively assess and mitigate a known source of in vivo toxicity when designing combination studies or in vivo pharmacology experiments.

• [1] InvivoChem. MAT2A-IN-20 (Compound A49) Product Datasheet. View Source

In Vivo Antitumor Efficacy vs. AG-270

Mat2A-IN-20 is reported to exhibit antitumor activity in mouse models, although specific tumor growth inhibition (TGI) values, dosing regimens, and xenograft model types have not been disclosed in public vendor documentation [1]. In contrast, AG-270 (first-in-class clinical MAT2A inhibitor) has published phase I clinical data demonstrating plasma SAM reductions of 54–70% in patients and partial responses [2], while IDE397 has demonstrated a 39% overall response rate and 94% disease control rate in a Phase II monotherapy expansion at 30 mg once-daily [3]. Mat2A-IN-20 remains a preclinical research tool with qualitatively reported but not quantitatively benchmarked in vivo activity [1].

In Vivo Activity

Data to verify

Qualitative antitumor activity reported in mouse models

Model-response context; quantitative benchmarking against clinical-stage comparators needed

TGI values, dosing regimens, and xenograft model types not publicly disclosed

Evidence Dimension	In vivo antitumor activity
Target Compound Data	Qualitative antitumor activity reported in mouse models (no quantitative TGI data publicly available)
Comparator Or Baseline	AG-270: plasma SAM reduced 54–70% in patients, 2 partial responses, 5 with stable disease ≥16 weeks; IDE397: 39% ORR, 94% DCR in Phase II (30 mg QD)
Quantified Difference	Insufficient public data for quantitative cross-compound comparison in preclinical models
Conditions	Mat2A-IN-20: unidentified mouse tumor model(s); AG-270: Phase I clinical trial NCT03435250; IDE397: Phase II monotherapy expansion (MTAP-deletion urothelial cancer and NSCLC)

Why This Matters

While in vivo activity is confirmed for Mat2A-IN-20, researchers requiring well-characterized in vivo pharmacology may need to supplement with benchmarking against clinical-stage comparators within their own studies.

• [1] TargetMol. MAT2A-IN-20 (Compound A49) Product Datasheet. Cat. No. T204278. View Source
• [2] Schram AM, Colombo I, Delord JP, et al. MAT2A inhibitor AG-270/S095033 in patients with advanced malignancies: a phase I trial. Nat Commun. 2025;16:423. View Source
• [3] IDEAYA Biosciences. Positive Interim Phase II Data Show Strong Overall Response and Disease Control Rates for MAT2A Inhibitor, IDE397. Applied Clinical Trials Online, July 9, 2024. View Source

Chemical Differentiation vs. IDE397

Mat2A-IN-20 (Compound A49) is structurally distinct from the clinical-stage IDE397 (also designated MAT2A-IN-9, GSK-4362676, Compound 167), both residing within the same WO2020123395A1 patent family of 2-oxoquinazoline derivatives [1]. Mat2A-IN-20 has a molecular weight of 522.50 Da (CAS 3018834-98-2) compared to IDE397 (MAT2A-IN-9, CAS 2439277-80-0). While IDE397 has advanced to Phase II clinical trials as a potential first-in-class MAT2A inhibitor [2], Mat2A-IN-20 is positioned as a distinct preclinical tool compound. This structural divergence within the same chemical series enables SAR exploration without consuming limited quantities of the clinical candidate [1].

Chemical Differentiation

Class-level

Distinct tool compound in 2-oxoquinazoline series vs IDE397 clinical candidate

SAR exploration context within validated chemical series

Structural divergence confirmed; no quantitative SAR publicly available

Evidence Dimension	Chemical structure and development stage
Target Compound Data	Mat2A-IN-20 (Compound A49, CAS 3018834-98-2, MW 522.50); preclinical research tool
Comparator Or Baseline	IDE397 (MAT2A-IN-9, GSK-4362676, Compound 167, CAS 2439277-80-0); Phase I/II clinical candidate
Quantified Difference	Structural differentiation confirmed; no direct quantitative structure-activity comparison available
Conditions	Both compounds disclosed in IDEAYA patent WO2020123395A1

Why This Matters

Researchers can study MAT2A inhibition with a structurally related but non-identical tool compound, preserving clinical candidate material for translational studies while still working within a validated chemical series.

• [1] IDEAYA Biosciences, Inc. 2-oxoquinazoline derivatives as methionine adenosyltransferase 2A inhibitors. International Patent Application WO2020123395A1, published June 18, 2020. View Source
• [2] IDEAYA Biosciences. Positive Interim Phase II Data Show Strong Overall Response and Disease Control Rates for MAT2A Inhibitor, IDE397. Applied Clinical Trials Online, July 9, 2024. View Source

Mat2A-IN-20 Application Scenarios

Biochemical MAT2A Inhibition Studies

For researchers establishing in vitro MAT2A enzyme assays or screening for SAM depletion in MTAP-deleted cell lines, Mat2A-IN-20 offers a ≤50 nM IC50, placing it as a potent tool within the 2-oxoquinazoline class. This potency is approximately 8-fold greater than the allosteric inhibitor PF-9366 (IC50 420 nM), enabling lower compound concentrations that minimize solvent toxicity and off-target effects in cell-based assays [1]. Compared to MAT2A inhibitor 3 (IC50 <200 nM), Mat2A-IN-20 provides a more potent alternative for experiments where robust target engagement is critical [2].

Hepatotoxicity Risk Assessment with UGT1A1 Profiling

Mat2A-IN-20 is the only MAT2A inhibitor among the commonly compared tool compounds with publicly reported UGT1A1 inhibition data (IC50 28.45 µM) [1]. This makes it uniquely suited for preclinical toxicology studies investigating MAT2A inhibitor-mediated hyperbilirubinemia risk, or for medicinal chemistry campaigns aiming to design out UGT1A1 liability while maintaining MAT2A potency.

SAR Studies of 2-Oxoquinazoline MAT2A Inhibitors

As Compound A49 within the WO2020123395A1 patent family, Mat2A-IN-20 serves as a structurally characterized reference point for SAR exploration alongside other disclosed analogues such as MAT2A-IN-9 (IDE397, Compound 167) and MAT2A inhibitor 3 (Compound 24) [1]. Procurement of Mat2A-IN-20 enables side-by-side comparison of MAT2A potency and selectivity across the chemical series, supporting medicinal chemistry efforts to optimize pharmacokinetic and pharmacodynamic properties while retaining target engagement [2].

In Vivo Proof-of-Concept in MTAP-Deleted Models

Vendor documentation confirms that Mat2A-IN-20 exhibits antitumor activity in mouse models [1]. While detailed TGI data and optimal dosing regimens remain undisclosed in the public domain, the compound is suitable for initial in vivo pharmacodynamic studies where SAM modulation and tumor growth effects are endpoint measures. Researchers should independently benchmark in vivo efficacy against literature values for clinical-stage comparators such as IDE397 (efficacy at 5–10 mg/kg in MTAP-deleted PDX models) [2].

Application

Selection Property

Validation Focus

MAT2A enzyme inhibition studies

Reported inhibition context within 2-oxoquinazoline class

SAM depletion endpoint review in MTAP-deleted cell lines

UGT1A1 off-target risk assessment

UGT1A1 profiling data availability

Hyperbilirubinemia endpoint monitoring in preclinical models

2-Oxoquinazoline SAR exploration

Chemotype reference point within WO2020123395A1 patent family

Cross-series potency and selectivity comparison

MTAP-deleted in vivo model studies

Reported in vivo model-response context

Pharmacodynamic endpoint review and independent benchmarking

• [1] TargetMol. MAT2A-IN-20 (Compound A49) Product Datasheet. Cat. No. T204278. View Source
• [2] Table 7. PRMT5/MTA and MAT2A Inhibitors Discussed in the Text and Their Preclinical Evaluation. PMC11284803. J Med Chem. 2024. View Source